Cas no 3282-99-3 (1,1-Bis(4-aminophenyl)cyclohexane)

• Product Name: 1,1-Bis(4-aminophenyl)cyclohexane
• CAS No: 3282-99-3
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• MDL: MFCD00035700
• CID: 84694
• PubChem ID: 87564949
• Update Time: 2025-04-18

1,1-Bis(4-aminophenyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Cyclohexane-1,1-diyl)dianiline
• 1,1-Bis(4'-aminophenyl)Cyclohexane
• 1,1-Bis(4-aminophenyl)cyclohexane
• {4-[1-(4-Aminophenyl)cyclohexyl]phenyl}amine
• 4-(1-(4-aminophenyl)cyclohexyl)benzenamine
• 4-[1-(4-aminophenyl)cyclohexyl]aniline
• 1,1-Bis-(4-amino-phenyl)-cyclohexan
• 1,1-bis-(4-amino-phenyl)-cyclohexane
• 4,4'-cyclohexane-1,1-diyl-bis-aniline
• 4,4'-Cyclohexylidenedianiline
• 4-[(4-aminophenyl)cyclohexyl]phenylamine
• 4,4'-cyclohexane-1,1-diyldianiline
• AS-12285
• B2076
• SR-01000207878
• CHEMBL1472545
• Z56785521
• SY053124
• CS-W012424
• SR-01000207878-1
• 4,4'-Diaminodiphenylcyclohexane
• SCHEMBL100902
• EN300-02100
• H11743
• 4,4'-Diaminodiphenyl cyclohexane
• 3282-99-3
• ZSQIQUAKDNTQOI-UHFFFAOYSA-N
• W-106817
• 4,4'-Cyclohexylidene dionline
• AB00084022-01
• 4,4'-(1,1-cyclohexanediyl)dianiline
• 4,4 inverted exclamation mark -(Cyclohexane-1,1-diyl)dianiline
• MFCD00035700
• MLS001007147
• FT-0634757
• 4-[1-(4-aminophenyl)cyclohexyl]phenylamine
• 4,4'-Cyclohexylidenebis[benzenamine]
• HMS1396F12
• Cambridge id 5401612
• AC-5234
• Oprea1_635888
• HMS2736L20
• SMR000352449
• 1,1- paragraph signthorn(4- degrees +/->>u+/-(1/2)>>u)>>.(1/4) masculineIe
• Benzenamine, 4,4'-(cyclohexanediyl)bis-
• Enamine_000826
• A821447
• AKOS001037961
• DTXSID00954478
• NS00048929
• 4,4'-Diamino diphenyl cyclohexane
• 4,4-DIAMINODIPHENYL CYCLOHEXANE
• STK396689
• 4,4'-Cyclohexylidenebis[benzenamine]; 1,1-Bis(4-aminophenyl)cyclohexane; 4,4'-Cyclohexylidenedianiline; [4-[1-(4-Aminophenyl)cyclohexyl]phenyl]amine;
• DB-048276
• ALBB-014673
• BBL025735
• 4,4a(2)-Cyclohexylidenebis[benzenamine]

• MDL： MFCD00035700
• Inchi： 1S/C18H22N2/c19-16-8-4-14(5-9-16)18(12-2-1-3-13-18)15-6-10-17(20)11-7-15/h4-11H,1-3,12-13,19-20H2
• InChI Key： ZSQIQUAKDNTQOI-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C1(C2C=CC(=CC=2)N)CCCCC1

Computed Properties

• Exact Mass: 266.17800
• Monoisotopic Mass: 266.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.112
• Melting Point: 114-115°C
• Boiling Point: 473.1°Cat760mmHg
• Flash Point: 288.1°C
• Refractive Index: 1.633
• PSA: 52.04000
• LogP: 5.26360
• Solubility: Uncertain

1,1-Bis(4-aminophenyl)cyclohexane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1280 3/PG 1
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S53; S45
• RTECS：UJ2651000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R45; R20/21/22; R36/37/38; R12
• Packing Group：I
• Safety Term：3
• Packing Group：I
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Material Chemicals High Polymer Materials